Cas no 1849249-23-5 (Azetidine, 1-(3-bromopropyl)-3-methoxy-)

• Product Name: Azetidine, 1-(3-bromopropyl)-3-methoxy-
• CAS No: 1849249-23-5
• MF: C₇H₁₄BrNO
• MW: 208.096161365509
• CID: 5296045
• Update Time: 2025-05-21

Azetidine, 1-(3-bromopropyl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Azetidine, 1-(3-bromopropyl)-3-methoxy-

• Inchi： 1S/C7H14BrNO/c1-10-7-5-9(6-7)4-2-3-8/h7H,2-6H2,1H3
• InChI Key： AVPHRJLNOVPCLZ-UHFFFAOYSA-N
• SMILES： N1(CCCBr)CC(OC)C1

Additional information on Azetidine, 1-(3-bromopropyl)-3-methoxy-

Azetidine, 1-(3-bromopropyl)-3-methoxy-: A Comprehensive Overview

Azetidine, 1-(3-bromopropyl)-3-methoxy- is a chemical compound with the CAS number 1849249-23-5. This compound belongs to the class of azetidines, which are four-membered nitrogen-containing heterocycles. The structure of this compound includes a methoxy group at the 3-position and a 3-bromopropyl substituent at the 1-position, making it a unique derivative with potential applications in various fields of chemistry and pharmacology.

The synthesis of Azetidine, 1-(3-bromopropyl)-3-methoxy- involves advanced organic chemistry techniques. Recent studies have explored its preparation through nucleophilic substitution reactions, where the bromine atom in the propyl chain acts as a leaving group. This approach has been optimized to achieve high yields and purity, which is crucial for its use in downstream applications.

In terms of chemical properties, Azetidine, 1-(3-bromopropyl)-3-methoxy- exhibits interesting reactivity due to the presence of both electron-donating (methoxy) and electron-withdrawing (bromine) groups. These groups influence the compound's electronic structure, making it a versatile building block for constructing more complex molecules. For instance, the bromine atom can serve as a site for further functionalization, such as alkylation or coupling reactions.

Recent research has highlighted the potential of Azetidine, 1-(3-bromopropyl)-3-methoxy- in drug discovery. Its nitrogen-containing ring system is known to interact with biological targets such as enzymes and receptors, making it a promising candidate for developing therapeutic agents. Studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key players in various disease pathways.

The methoxy group in Azetidine, 1-(3-bromopropyl)-3-methoxy- also contributes to its solubility and bioavailability. This property is essential for drug candidates as it affects how well the compound can be absorbed and distributed in the body. Researchers have explored its pharmacokinetic profile in preclinical models, demonstrating that it has favorable absorption characteristics and minimal toxicity at therapeutic doses.

Beyond pharmacology, Azetidine, 1-(3-bromopropyl)-3-methoxy- has shown potential in materials science. Its unique structure allows for the formation of supramolecular assemblies, which could be utilized in designing advanced materials with tailored properties. For example, self-assembled monolayers formed by this compound exhibit excellent stability and can be used as templates for nanofabrication.

In conclusion, Azetidine, 1-(3-bromopropyl)-3-methoxy- (CAS No: 1849249-23-5) is a versatile compound with diverse applications across multiple disciplines. Its chemical reactivity, pharmacological properties, and material science potential make it a valuable addition to modern chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both academic and industrial projects.